4-Chloro-3-methyl-2-(pyridin-2-yl)-1,7-naphthyridine

• Molecular Formula: C14H10ClN3
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 4-chloro-3-methyl-2-pyridin-2-yl-1,7-naphthyridine
• InChI: InChI=1S/C14H10ClN3/c1-9-13(15)10-5-7-16-8-12(10)18-14(9)11-4-2-3-6-17-11/h2-8H,1H3
• InChI Key: SJURZKJBXPHGJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=NC=C2)N=C1C3=CC=CC=N3)Cl

Description

4-Chloro-3-methyl-2-(pyridin-2-yl)-1,7-naphthyridine is a useful research compound. Its molecular formula is C14H10ClN3 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to procedure E using 2,4-dichloro-3-methyl-1,7-naphthyridine (200 mg, 0.94 mmol), 2-tri-n-butylstannylpyridine (0.35 mL, 0.939 mmol), Pd(PPh3)4 (108 mg, 0.094 mmol) with heating in toluene (10 mL) for 14 h. After purification 4-chloro-3-methyl-2-(pyridin-2-yl)-1,7-naphthyridine was obtained as a white solid.